Cas no 64165-98-6 (3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]-)

• Product Name: 3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]-
• CAS No: 64165-98-6
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 499567
• PubChem ID: 10263246
• Update Time: 2025-07-14

3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]-
• Echinoynethiophene A
• 6-[5-(1-Propyn-1-yl)-2-thienyl]-3,5-hexadiyne-1,2-diol
• 3,5-Hexadiyne-1,2-diol,6-[5-(1-propynyl)-2-thienyl]- (9CI)
• Thiophene A diol
• ThiopheneE
• [ "" ]
• Thiophene E
• ECHIYNETHIOPHENE A
• 64165-98-6
• Echinoynethiophene A; Thiophene A dio
• FS-8915
• 6-(5-(Prop-1-yn-1-yl)thiophen-2-yl)hexa-3,5-diyne-1,2-diol
• AKOS032948533
• 6-(5-prop-1-ynylthiophen-2-yl)hexa-3,5-diyne-1,2-diol
• 6-[5-(PROP-1-YN-1-YL)THIOPHEN-2-YL]HEXA-3,5-DIYNE-1,2-DIOL

• Inchi： 1S/C13H10O2S/c1-2-5-12-8-9-13(16-12)7-4-3-6-11(15)10-14/h8-9,11,14-15H,10H2,1H3
• InChI Key： WFTNGUFZSYFSLQ-UHFFFAOYSA-N
• SMILES： S1C(C#CC)=CC=C1C#CC#CC(CO)O

Computed Properties

• Exact Mass: 230.04000
• Monoisotopic Mass: 230.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 473.1±45.0 °C at 760 mmHg
• Flash Point: 239.9±28.7 °C
• PSA: 68.70000
• LogP: 0.82760
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,5-Hexadiyne-1,2-diol,6-[5-(1-propyn-1-yl)-2-thienyl]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes